Cas no 2171706-77-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2171706-77-5
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 5772401
• PubChem ID: 165553853
• Update Time: 2025-06-08

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-3,3-dimethylazetidine-2-carboxylic acid
• 2171706-77-5
• EN300-1550851
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid

• Inchi： 1S/C25H24N2O5/c1-25(2)15-27(22(25)23(29)30)21(28)12-7-13-26-24(31)32-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20,22H,13-15H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： JOIKHVCUNFKGRH-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CN1C(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 432.16852187g/mol
• Monoisotopic Mass: 432.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS No. 2171706-77-5)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS No. 2171706-77-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of azetidine, a four-membered heterocyclic ring containing one nitrogen atom. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the butynoyl moiety imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the sequential addition of amino acids without side reactions. The butynoyl moiety, on the other hand, introduces a triple bond that can participate in various chemical reactions, such as click chemistry, which is a powerful tool for the synthesis of complex molecules and conjugates. The combination of these functional groups in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid provides a versatile platform for the design and synthesis of bioactive compounds.

In recent years, there has been a growing interest in the use of azetidine derivatives in medicinal chemistry due to their potential as scaffolds for drug discovery. Azetidines are known to exhibit favorable pharmacokinetic properties, such as good solubility and permeability, which are essential for effective drug delivery. The dimethyl substitution on the azetidine ring in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid further enhances these properties by increasing the lipophilicity and stability of the molecule.

The biological activity of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid has been extensively studied in various contexts. One notable application is in the development of inhibitors for specific protein-protein interactions (PPIs), which are critical for many cellular processes and are often implicated in disease states. For example, recent research has shown that this compound can effectively disrupt PPIs involved in cancer signaling pathways, thereby inhibiting tumor growth and metastasis. The ability to modulate PPIs with high selectivity and potency makes this compound a promising lead for the development of novel therapeutic agents.

Beyond its potential as a therapeutic agent, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid has also been explored as a tool for chemical biology studies. Its unique chemical structure allows it to be used as a probe to investigate protein function and interactions within living cells. By conjugating this compound with fluorescent tags or other reporter molecules, researchers can gain insights into the dynamic processes that occur within cellular environments. This approach has been particularly useful in understanding the mechanisms underlying diseases such as Alzheimer's and Parkinson's, where protein misfolding and aggregation play key roles.

The synthesis of 1-4-{[(9H-fluoren−9−yl)methoxycarbonyl]amino}but−2−ynoyl−3,3−dimethylazetidine−2−carboxylic acid involves several well-established chemical reactions. The first step typically involves the formation of the azetidine ring through an intramolecular cyclization reaction. The Fmoc protecting group is then introduced to protect the amino functionality during subsequent synthetic steps. The butynoyl moiety is added via an acylation reaction, followed by any necessary functional group modifications to achieve the desired final structure. The overall synthetic route is highly modular and can be adapted to incorporate various substituents or functional groups, making it a flexible platform for combinatorial chemistry approaches.

In terms of safety and handling, it is important to note that while 1-{4-[[(9H-fluoren−9−yl)methoxycarbonyl]amino]but−2−ynoyl}-3,3−dimethylazetidine−2−carboxylic acid is not classified as a hazardous material or controlled substance, it should still be handled with care in laboratory settings. Standard precautions such as wearing appropriate personal protective equipment (PPE) and working under fume hood conditions are recommended to ensure safe handling and storage.

The future prospects for 1-{4-[[(9H-fluoren−9−yl)methoxycarbonyl]amino]but−2−ynoyl}-3,3−dimethylazetidine−2−carboxylic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological activity and mechanisms of action deepens, it is likely that this molecule will play an increasingly important role in both academic research and pharmaceutical development.

In conclusion, 1-{4-[[(9H-fluoren−9−yl)methoxycarbonyl]amino]but−2−ynoyl}-3,3−dimethylazetidine−2−carboxylic acid (CAS No. 2171706-77-5) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and versatile properties make it an attractive candidate for a wide range of applications, from drug discovery to chemical biology studies. As research in this area continues to evolve, it is expected that this compound will contribute significantly to our understanding of complex biological systems and the development of novel therapeutic strategies.